Cas no 42854-99-9 (o-nitrobenzyloxycarbonyl chloride)

• Product Name: o-nitrobenzyloxycarbonyl chloride
• CAS No: 42854-99-9
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• CID: 2638354
• PubChem ID: 11020280
• Update Time: 2025-04-21

o-nitrobenzyloxycarbonyl chloride Chemical and Physical Properties

Names and Identifiers

• o-nitrobenzyloxycarbonyl chloride
• o-nitrobenzyl chloroformate;[(2-Nitrobenzyl)oxy]carbonyl chloride;nitrobenzyl chloroformate;[(2-Nitrobenzyl)oxy]chloroformate;o-nitrocarbobenzyloxy chloride;(chlorocarbonyloxymethyl)-2-nitrobenzene;
• 2-nitrobenzyl carbonochloridate
• 42854-99-9
• PDWUDQKIQYSAEA-UHFFFAOYSA-N
• SCHEMBL258506
• o-nitrobenzyl chloroformate

• Inchi： 1S/C8H6ClNO4/c9-8(11)14-5-6-3-1-2-4-7(6)10(12)13/h1-4H,5H2
• InChI Key： PDWUDQKIQYSAEA-UHFFFAOYSA-N
• SMILES： ClC(=O)OCC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.99900
• Monoisotopic Mass: 214.9985354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.12000
• LogP: 2.99340